Cas no 195054-17-2 (3-(adamantan-1-yl)propane-1-sulfonyl chloride)

• Product Name: 3-(adamantan-1-yl)propane-1-sulfonyl chloride
• CAS No: 195054-17-2
• MF: C₁₃H₂₁ClO₂S
• MW: 276.822642087936
• CID: 3865417
• PubChem ID: 18779226
• Update Time: 2025-04-22

3-(adamantan-1-yl)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane-1-propanesulfonyl chloride
• 3-(adamantan-1-yl)propane-1-sulfonyl chloride
• SCHEMBL6966570
• 195054-17-2
• EN300-1990147

• Inchi： 1S/C13H21ClO2S/c14-17(15,16)3-1-2-13-7-10-4-11(8-13)6-12(5-10)9-13/h10-12H,1-9H2
• InChI Key： SIJQBTBXIRKNMI-UHFFFAOYSA-N
• SMILES： ClS(CCCC12CC3CC(CC(C3)C1)C2)(=O)=O

Computed Properties

• Exact Mass: 276.0950788Da
• Monoisotopic Mass: 276.0950788Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides